5-Chloro-N-(2,2-dichloroethenyl)-2-hydroxybenzamide

• CAS No.: 62513-75-1
• Molecular Formula: C9H6Cl3NO2
• Molecular Weight: 266.5 g/mol
• IUPAC Name: 5-chloro-N-(2,2-dichloroethenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C9H6Cl3NO2/c10-5-1-2-7(14)6(3-5)9(15)13-4-8(11)12/h1-4,14H,(H,13,15)
• InChI Key: VCIAQXHGZYZOMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC=C(Cl)Cl)O

Description

5-Chloro-N-(2,2-dichloroethenyl)-2-hydroxybenzamide is a useful research compound. Its molecular formula is C9H6Cl3NO2 and its molecular weight is 266.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thirty (30) g (0.09 mol) of N-(1'-hydroxy-2',2',2'-trichloroethyl)-5-chlorosalicylamide were dissolved in 150 ml of acetic acid. Nine point two (9.2) g (0.14 mol) of zinc powder were added into the solution under stirring at the temperature from 20° C to 40° C and the reaction was continued for 4 hours at the same temperature. The temperature was finally raised at 80° C and then excess zinc was removed by filtration. The filtrate was cooled to obtain 28g of crystals of N-(2',2'-dichlorovinyl)5-chloro salicylamide was obtained. Melting point of it was 208° C-210° C.

Synthesis routes and methods II

Procedure details

Thirty (30) g (0.09 mol) of N-(1'-hydroxy-2',2',2'-trichloroethyl)-5-chlorosalicylamide were dissolved in 150 ml of acetic acid. Nine point two (9.2) g (0.14 mol) of zinc powder were added into the solution under stirring at the temperature from 20° to 40° C and the reaction was continued for 4 hours at the same temperature. The temperature was finally raised at 80° C and then excess zinc was removed by filtration. The filtrate was cooled to obtain 28 g of crystals of N-(2',2'-dichlorovinyl)-5-chlorosalicylamide was obtained. Melting point of it was 208°-210° C.